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Compound of Interest

Compound Name: cis-1,2,3,6-Tetrahydrophthalimide

Cat. No.: B155146

For Immediate Reference: Key Safety and Handling Information

This document provides crucial safety protocols and logistical plans for the handling and
disposal of cis-1,2,3,6-Tetrahydrophthalimide, tailored for research scientists and drug
development professionals. Adherence to these guidelines is essential for ensuring laboratory
safety and regulatory compliance.

Personal Protective Equipment (PPE)

When handling cis-1,2,3,6-Tetrahydrophthalimide, a comprehensive PPE strategy is
mandatory to minimize exposure risk. The following table summarizes the required PPE.
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Protection Type

Specific Equipment

Standard

Eye and Face Protection

Tightly fitting safety goggles or

a face shield.

NIOSH (US) or EN 166 (EU)
approved.[1]

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile, neoprene). Gloves
must be inspected before use
and disposed of properly after

handling the chemical.[2]

EU Directive 89/686/EEC and
the standard EN 374.

Body Protection

A protective suit or lab coat
that covers the entire body
from wrists to ankles. An apron
can provide additional

protection against spills.[3]

Fire/flame resistant and
impervious clothing should be

worn.

Respiratory Protection

A NIOSH-approved N95 dust
mask or a full-face respirator if
exposure limits are exceeded

or if dust formation is likely.[3]

To be used in a well-ventilated
area, preferably under a fume
hood.[4][5]

Quantitative Safety and Physical Data

The following table provides key quantitative data for cis-1,2,3,6-Tetrahydrophthalimide. This

information is critical for safe handling, storage, and emergency response planning.

Parameter Value Source
Molecular Weight 151.16 g/mol
Melting Point 129-133 °C

Oral LD50 (Metabolite THPI)

2,000 mg/kg (mammals)

[6]

GHS Hazard Statements

H303: May be harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[7]
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Note: Specific occupational exposure limits for cis-1,2,3,6-Tetrahydrophthalimide have not
been established. General laboratory hygiene and safety practices should be strictly followed.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is crucial for laboratory safety. The following
step-by-step procedures provide clear guidance.

Handling Protocol:

Preparation: Before handling, thoroughly read the Safety Data Sheet (SDS). Ensure that all
required PPE is available and in good condition.[4]

o Work Area Setup: All work with cis-1,2,3,6-Tetrahydrophthalimide should be conducted in
a well-ventilated area, preferably within a chemical fume hood to minimize inhalation
exposure.[2][5]

¢ Dispensing: When weighing or transferring the solid, take care to avoid the formation of dust.
[2] Use appropriate tools for transfer, such as a spatula or scoop.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[5] Clean and decontaminate the work surface.

Storage Protocol:
o Container: Keep the container tightly closed to prevent contamination and exposure.[1]

e Location: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as oxidizing agents.[8]

o Labeling: Ensure all containers are clearly labeled with the chemical name and any relevant
hazard warnings.[8]

Disposal Plan:

o Waste Collection: Collect waste cis-1,2,3,6-Tetrahydrophthalimide and any contaminated
materials (e.g., gloves, wipes) in a suitable, closed, and clearly labeled container.[1]
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» Disposal Method: Disposal must be carried out by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[2]

» Prohibitions: Do not dispose of this chemical down the drain or into sewer systems.[2]
Contamination of water, foodstuffs, and feed must be avoided.[2]

Experimental Workflow and Safety Logic

The following diagrams illustrate the logical flow of operations for safely handling cis-1,2,3,6-
Tetrahydrophthalimide and the decision-making process in the event of a spill.
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Safe Handling Workflow for cis-1,2,3,6-Tetrahydrophthalimide
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Caption: Workflow for the safe handling of cis-1,2,3,6-Tetrahydrophthalimide.
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Spill Response for cis-1,2,3,6-Tetrahydrophthalimide
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Caption: Decision workflow for responding to a spill of cis-1,2,3,6-Tetrahydrophthalimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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